Cas no 536-13-0 (kerasin)

• Product Name: kerasin
• CAS No: 536-13-0
• Molecular Formula: C₄₈H₉₃NO₈
• Molecular Weight: 812.25392g/mol
• CID: 938838
• PubChem ID: 6452860

kerasin Properties

Names and Identifiers

• kerasin
• N-[(E,2S,3R)-3-hydroxy-1-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadec-4-en-2-yl]tetracosanamide
• CID 101281325
• Cerebrosides; Kerasin (top spot)
• Cerasine
• N-[(1R,2S,E)-1-[(β-D-Galactopyranosyloxy)methyl]-2-hydroxy-3-heptadecen-1-yl]tetracosanamide
• Galactosylcerebrosides (non-hydroxy)
• Galactosylceramides (non-hydroxy)
• Galactosylceramide (non-hydroxy) (bovine)
• beta-D-galactosyl-N-(tetracosanoyl)sphingosine
• (R-(R*,S*-(E)))-N-(1-((beta-D-Galactopyranosyloxy)methyl)-2-hydroxy-3-heptadecenyl)tetracosanamide
• beta-D-Galactosyl-N-(n-acyl)-D-sphingosine
• ceramide beta-D-galactoside
• Q27145159
• beta-GalCer
• beta-Galactosylceramide
• Epitope ID:189020
• N-[(2s,3r)-1-(Beta-D-Galactopyranosyloxy)-3-Hydroxyoctadec-4-En-2-Yl]tetracosanamide
• CHEBI:75186
• Galactosylceramide with mostly non-hydroxy fatty acid side chain
• N-[(2S,3R,4E)-1-(beta-D-galactopyranosyloxy)-3-hydroxyoctadec-4-en-2-yl]tetracosanamide
• 536-13-0

• InChIKey： POQRWMRXUOPCLD-PFQKANHVSA-N
• Inchi： 1S/C48H93NO8/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-38-44(52)49-41(40-56-48-47(55)46(54)45(53)43(39-50)57-48)42(51)37-35-33-31-29-27-25-16-14-12-10-8-6-4-2/h35,37,41-43,45-48,50-51,53-55H,3-34,36,38-40H2,1-2H3,(H,49,52)/b37-35+/t41-,42+,43-,45+,46+,47-,48-/m1/s1
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC[C@H]([C@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 811.690119
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 41
• Monoisotopic Mass: 811.690119
• Heavy Atom Count: 57
• Complexity: 906
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 15.6
• Topological Polar Surface Area: 149

Experimental Properties

• Refractive Index: 1.512
• Boiling Point: 902.1°C at 760 mmHg
• Flash Point: 499.4°C
• Solubility: CHCl3:CH3OH:H2O (3:2:1): Soluble
• Density: 1.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids Neutral glycosphingolipids